Cas no 885518-34-3 (1H-Indole-4,6-dicarboxylic acid)
885518-34-3 structure
Product Name:1H-Indole-4,6-dicarboxylic acid
CAS No:885518-34-3
MF:C10H7NO4
MW:205.166882753372
MDL:MFCD07781295
CID:840691
PubChem ID:24728035
Update Time:2025-04-19
1H-Indole-4,6-dicarboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole-4,6-dicarboxylic acid
- 4,6-Indoledicarboxylic acid
- CS-0358179
- FT-0767562
- DTXSID60646120
- 885518-34-3
- AKOS022172984
- A935495
- 4,6-Indoledicarboxylic acid
- SCHEMBL2806054
- 1H-Indole-4,6-dicarboxylicacid
- SB15267
-
- MDL: MFCD07781295
- Inchi: 1S/C10H7NO4/c12-9(13)5-3-7(10(14)15)6-1-2-11-8(6)4-5/h1-4,11H,(H,12,13)(H,14,15)
- InChI Key: MRCKESUYLIBIPB-UHFFFAOYSA-N
- SMILES: OC(C1=CC(C(=O)O)=CC2=C1C=CN2)=O
Computed Properties
- Exact Mass: 205.03750770g/mol
- Monoisotopic Mass: 205.03750770g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 291
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 90.4Ų
1H-Indole-4,6-dicarboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM146843-1g |
1H-indole-4,6-dicarboxylic acid |
885518-34-3 | 95% | 1g |
$*** | 2023-03-31 | |
| TRC | I628305-1mg |
4,6-Indoledicarboxylic Acid |
885518-34-3 | 1mg |
$ 50.00 | 2022-06-04 | ||
| TRC | I628305-2mg |
4,6-Indoledicarboxylic Acid |
885518-34-3 | 2mg |
$ 65.00 | 2022-06-04 | ||
| TRC | I628305-10mg |
4,6-Indoledicarboxylic Acid |
885518-34-3 | 10mg |
$ 160.00 | 2022-06-04 | ||
| Chemenu | CM146843-1g |
1H-indole-4,6-dicarboxylic acid |
885518-34-3 | 95% | 1g |
$672 | 2021-08-05 | |
| Alichem | A199006787-1g |
1H-Indole-4,6-dicarboxylic acid |
885518-34-3 | 95% | 1g |
$756.84 | 2023-08-31 | |
| eNovation Chemicals LLC | Y0997560-1g |
4,6-Indoledicarboxylic acid |
885518-34-3 | 95% | 1g |
$720 | 2024-08-02 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ2465-1G |
1H-indole-4,6-dicarboxylic acid |
885518-34-3 | 95% | 1g |
¥ 2,758.00 | 2023-04-13 | |
| eNovation Chemicals LLC | Y0997560-1g |
4,6-Indoledicarboxylic acid |
885518-34-3 | 95% | 1g |
$720 | 2025-03-01 | |
| A2B Chem LLC | AH98342-1g |
1H-Indole-4,6-dicarboxylic acid |
885518-34-3 | 98% | 1g |
$444.00 | 2024-04-19 |
1H-Indole-4,6-dicarboxylic acid Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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